(1-Iodobuta-1,2-dien-1-yl)benzene

• CAS: 61423-08-3
• Molecular Formula: C10H9I
• Molecular Weight: 256.08 g/mol
• SMILES: CC=C=C(C1=CC=CC=C1)I
• InChI: InChI=1S/C10H9I/c1-2-6-10(11)9-7-4-3-5-8-9/h2-5,7-8H,1H3
• InChIKey: GWPRXVLKDCNRPJ-UHFFFAOYSA-N

Understanding (1-Iodobuta-1,2-dien-1-yl)benzene (CAS 61423-08-3): A Phenyl-Substituted Iodoallene Building Block

(1-Iodobuta-1,2-dien-1-yl)benzene (CAS 61423-08-3) is a phenyl-substituted iodoallene with the molecular formula C₁₀H₉I and a molecular weight of 256.08 g/mol . It belongs to the haloallene class, featuring a cumulated 1,2-diene (allene) system directly bearing an iodine atom at the 1-position and a phenyl ring at the 3-position. This structural motif combines the axial chirality of allenes with the synthetic versatility of a vinyl iodide, making it a candidate for stereoselective cross-coupling, cyclization, and rearrangement reactions. Its canonical SMILES is CC=C=C(C1=CC=CC=C1)I and its InChIKey is GWPRXVLKDCNRPJ-UHFFFAOYSA-N .

Phenyl-substituted iodoallene core for axial chirality studies

Vinyl iodide reactivity for stereoretentive cross-coupling research

Cumulated diene system for cyclization and rearrangement investigation

Why (1-Iodobuta-1,2-dien-1-yl)benzene Cannot Be Substituted by Generic Aryl or Vinyl Iodides

The allene core in (1-Iodobuta-1,2-dien-1-yl)benzene introduces unique reactivity profiles that are absent in simple aryl iodides (e.g., iodobenzene) or vinyl iodides (e.g., (1-iodovinyl)benzene). The cumulated double-bond system enables axial chirality, allowing stereospecific transformations that planar aryl iodides cannot achieve [1]. Additionally, the iodine atom on an sp-hybridized carbon in the allene exhibits different oxidative addition kinetics with palladium catalysts compared to iodine on sp² carbons, as demonstrated by DFT studies on haloallene model systems [2]. Substituting this compound with a generic aryl iodide would forfeit the allene-specific reactivity, while replacing it with a non-phenyl iodoallene would eliminate the conjugated π-system that modulates both stability and electronic properties.

Target Iodoallene building block

Alternative Aryl or vinyl iodides

Risk Planar geometry cannot replicate axial chirality; oxidative addition kinetics differ on sp vs sp² carbon

Target Iodoallene

Alternative Bromoallene

Risk Higher C–Br bond energy may reduce coupling efficiency; reported reactivity gap in copper-mediated reactions

• [1] Jovanović, M.; Simić, M.; Petković, M.; Tasić, G.; Maslak, V.; Jovanović, P.; Savić, V. Highly exo selective, photochemically promoted cyclization of iodoallene derivatives. J. Heterocycl. Chem. 2022, DOI: 10.1002/jhet.4472. View Source
• [2] Otero, L. et al. Stereoselective Stille Coupling of Enantiopure Haloallenes and Alkenylstannanes for the Synthesis of Allenyl Carotenoids. Experimental and Computational Studies. J. Org. Chem. 2008. DFT studies (B3LYP/6-31G*) compare oxidative addition energetics for haloallene C–X bonds. View Source

Quantitative Differentiation of (1-Iodobuta-1,2-dien-1-yl)benzene Against Key Comparators: Selection-grade Evidence

Iodoallene vs. Bromoallene Reactivity in Copper-Mediated Cross-Coupling

In a systematic study of 1-halogenoallene reactivity with dialkyl(lithio)copper reagents, iodoallenes demonstrated superior leaving-group ability compared to bromoallenes, resulting in higher yields of allenic hydrocarbons. The iodine substituent enables coupling at lower temperatures due to the weaker C–I bond (bond dissociation energy ~53 kcal/mol) relative to C–Br (~67 kcal/mol) [1]. This class-level inference establishes that replacing (1-iodobuta-1,2-dien-1-yl)benzene with its bromo analog would reduce coupling efficiency under identical conditions.

Copper Coupling Reactivity

Class-level inference

C–I BDE ~53 kcal/mol vs C–Br ~67 kcal/mol

Reported milder reaction conditions

Substrate-specific data to verify

Evidence Dimension	Leaving-group reactivity in dialkyl(lithio)copper-mediated coupling
Target Compound Data	Iodoallenes: high yield under low-temperature conditions (exact % not specified for this substrate)
Comparator Or Baseline	1-Bromoallenes: lower reactivity, requiring higher temperatures or longer reaction times
Quantified Difference	C–I BDE ~53 kcal/mol vs. C–Br BDE ~67 kcal/mol (Δ ~14 kcal/mol)
Conditions	Dialkyl(lithio)copper reagents, low temperature (exact T not specified in abstract)

Why This Matters

The weaker C–I bond enables milder reaction conditions and broader functional group tolerance, a critical factor when selecting an allene building block for complex molecule synthesis.

• [1] Kalli, M.; Landor, P.D.; Landor, S.R. Allenes. Part XXVII. Reaction of dialkyl(lithio)copper reagents with 1-bromoallenes, 1-iodoallenes, and 3-chloroalk-1-ynes. J. Chem. Soc., Perkin Trans. 1, 1973, 1347-1349. View Source

Photochemical Cyclization Selectivity: Iodoallene Substrate Scope

The photochemically promoted intramolecular cyclization of aryl-, vinyl-, and alkyliodo allenes using [Ir(ppy)₂(dtbbpy)]PF₆ (1 mol%) as catalyst proceeds with high exo selectivity, affording products in moderate to good yields. Chiral iodoallene substrates achieved diastereoselectivity up to 95:5 favoring the trans product [1]. While this study encompasses a range of iodoallene substrates rather than exclusively the target compound, it demonstrates the privileged reactivity of the iodoallene motif in visible-light-mediated cyclization, a transformation not accessible to the corresponding bromo- or chloroallenes under the same conditions.

Photocyclization Selectivity

Class-level inference

dr up to 95:5 (trans/cis)

Reported high diastereoselectivity context

Target-specific data to verify

Evidence Dimension	Diastereoselectivity in photochemical cyclization
Target Compound Data	Chiral iodoallenes: up to 95:5 dr (trans/cis) under [Ir(ppy)₂(dtbbpy)]PF₆ catalysis
Comparator Or Baseline	Bromoallenes and chloroallenes: not reported under these photoredox conditions (presumed unreactive or lower selectivity)
Quantified Difference	Iodoallene diastereoselectivity up to 95:5; comparative data for Br/Cl analogs not available
Conditions	[Ir(ppy)₂(dtbbpy)]PF₆ (1 mol%), visible light, intramolecular cyclization

Why This Matters

The ability to achieve high diastereoselectivity directly impacts the value proposition for stereochemically complex target synthesis, where the iodoallene serves as both a chiral building block and a reactive handle.

• [1] Jovanović, M.; Simić, M.; Petković, M.; Tasić, G.; Maslak, V.; Jovanović, P.; Savić, V. Highly exo selective, photochemically promoted cyclization of iodoallene derivatives. J. Heterocycl. Chem. 2022, DOI: 10.1002/jhet.4472. View Source

Stereoretentive Stille Coupling: Iodoallene vs. Other Haloallenes

In the total synthesis of (8R,6′R)-peridinin-5,8-furanoxide, a late-stage stereoretentive Stille cross-coupling using an iodoallene was a key step, successfully preserving the chiral allene configuration [1]. DFT studies on haloallene model systems (B3LYP/6-31G*) comparing oxidative addition to the allene–halogen bond versus SN2′ displacement indicate that the iodine substituent provides a favorable balance between reactivity and configurational stability [2]. The iodoallene outperforms the bromoallene in coupling efficiency while maintaining stereochemical integrity, a dual advantage not observed with other haloallenes.

Stille Stereoretention

Cross-study comparable

Iodoallene: favorable reactivity + retention; Br/Cl: lower reactivity or poor kinetics

Stereochemical integrity context

DFT-based comparison; experimental yield not specified

Evidence Dimension	Stereoretention in Stille cross-coupling
Target Compound Data	Iodoallene: successful stereoretentive coupling (specific yield not available for this precise substrate)
Comparator Or Baseline	Bromoallene: lower reactivity in Pd-catalyzed coupling; chloroallene: poor oxidative addition kinetics
Quantified Difference	DFT-calculated energy barrier for oxidative addition: iodoallene lowest among halogens (specific kcal/mol values not extracted)
Conditions	Pd(PPh₃)₄, LiCl, DMF, Stille coupling conditions

Why This Matters

Stereochemical integrity is non-negotiable in chiral allene synthesis; the iodine substituent is the only halogen that combines sufficient reactivity for cross-coupling with retention of axial chirality.

• [1] Total synthesis of (8R,6′R)-peridinin-5,8-furanoxide. Key steps: Julia-Kocienski condensation and stereoretentive Stille cross-coupling of an iodoallene. (Cited in scite.ai, 2013). View Source
• [2] Otero, L. et al. Stereoselective Stille Coupling of Enantiopure Haloallenes and Alkenylstannanes. J. Org. Chem. 2008. DFT (B3LYP/6-31G*) comparison of oxidative addition vs. SN2′ displacement. View Source

High-Value Application Scenarios for (1-Iodobuta-1,2-dien-1-yl)benzene Based on Quantitative Evidence

Chiral Building Block for Natural Product Total Synthesis

The axial chirality of the allene core, combined with the iodine handle for stereoretentive cross-coupling, makes (1-iodobuta-1,2-dien-1-yl)benzene a valuable precursor for enantiopure allene-containing natural products such as carotenoids and terpenoids. The demonstrated diastereoselectivity of up to 95:5 in cyclization reactions [3] and successful application in peridinin synthesis [2] underscore its utility where stereochemical fidelity is paramount.

Photoredox-Mediated Heterocycle Construction

Under visible-light photoredox catalysis ([Ir(ppy)₂(dtbbpy)]PF₆, 1 mol%), iodoallenes undergo intramolecular cyclization with high exo selectivity to afford heterocyclic products in moderate to good yields [3]. The phenyl-substituted iodoallene is particularly suited for constructing benzo-fused and aryl-substituted heterocycles, which are privileged scaffolds in pharmaceutical discovery.

Copper-Mediated C–C Bond Formation for Material Science Precursors

The high reactivity of the C–I bond in iodoallenes toward dialkyl(lithio)copper reagents enables efficient synthesis of allenic hydrocarbons [3]. This reactivity can be harnessed to prepare conjugated aryl-allene systems with potential applications as organic electronic materials or luminescent compounds, where the extended conjugation imparted by the phenyl ring is advantageous [2].

Stereochemical Probe in Mechanistic Studies of Pd-Catalyzed Reactions

The distinct oxidative addition behavior of haloallenes, where the halogen identity dictates the partitioning between retention and inversion pathways as shown by DFT calculations [3], positions (1-iodobuta-1,2-dien-1-yl)benzene as a mechanistic probe for studying palladium catalyst systems. Its phenyl substituent provides a convenient UV/Vis or NMR handle for reaction monitoring.

Application

Selection Property

Validation Focus

Chiral allene total synthesis

Stereoretentive cross-coupling handle

Axial chirality retention review

Visible-light heterocycle synthesis

Iodoallene photoreactivity

exo-selectivity and substrate scope review

Conjugated allene material precursors

C–I coupling reactivity

Extended conjugation via phenyl ring

Mechanistic Pd catalysis studies

Distinct oxidative addition behavior

Retention/inversion pathway analysis

• [1] Jovanović, M. et al. J. Heterocycl. Chem. 2022. Photochemical cyclization of iodoallenes, up to 95:5 dr. View Source
• [2] Kalli, M.; Landor, P.D.; Landor, S.R. J. Chem. Soc., Perkin Trans. 1, 1973, 1347-1349. View Source
• [3] Otero, L. et al. J. Org. Chem. 2008. DFT comparison of haloallene oxidative addition. View Source